Cas no 1805017-26-8 (2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805017-26-8
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• CID: 4846083
• Update Time: 2025-06-08

2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C7H6F2N2O/c8-6(9)4-1-5(3-12)7(10)11-2-4/h1-3,6H,(H2,10,11)
• InChI Key： YDEXFGVCBQLBDA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C=O)=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 1.1
• Topological Polar Surface Area: 56

Additional information on 2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde

2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805017-26-8): A Comprehensive Overview

The compound 2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805017-26-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry.

The molecular structure of 2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde consists of a pyridine ring substituted with an amino group at position 2, a difluoromethyl group at position 5, and a carboxaldehyde group at position 3. This substitution pattern imparts the molecule with a combination of electron-donating and electron-withdrawing groups, which significantly influences its reactivity and functional properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the amino group in 2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde enhances its ability to form hydrogen bonds, making it a promising candidate for bioisosteric replacements in medicinal chemistry. Additionally, the difluoromethyl group introduces steric and electronic effects that can modulate the molecule's pharmacokinetic properties.

In terms of synthesis, 2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde can be prepared through various routes, including nucleophilic aromatic substitution and condensation reactions. Researchers have explored the use of transition metal catalysts to optimize the reaction conditions, thereby improving the yield and purity of the compound.

The application of 2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in organic electronics and materials science. For instance, it has been investigated as a precursor for synthesizing conductive polymers and as an active ingredient in advanced materials for energy storage devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of 2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde with high accuracy. These studies have provided insights into its potential as a building block for constructing supramolecular assemblies and functional materials.

In conclusion, 2-Amino-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805017-26-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in fields such as drug discovery, materials science, and organic electronics.